2-{4-[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline

• IUPAC Name: 2-[4-(2-methyl-6-pyrazol-1-ylpyrimidin-4-yl)piperazin-1-yl]quinoxaline
• InChI: InChI=1S/C20H20N8/c1-15-23-18(13-19(24-15)28-8-4-7-22-28)26-9-11-27(12-10-26)20-14-21-16-5-2-3-6-17(16)25-20/h2-8,13-14H,9-12H2,1H3
• InChI Key: VNWUMCKECPYFMA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCN(CC2)C3=NC4=CC=CC=C4N=C3)N5C=CC=N5
• Molecular Formula: C20H20N8
• Molecular Weight: 372.4 g/mol

Description

“2-{4-[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline” is a compound that belongs to a group of medicines called 'tyrosine kinase inhibitors’. It is known for its diverse pharmacological effects, including potent antileishmanial and antimalarial activities.

Synthesis Analysis

The synthesis of similar compounds involves the reaction of an aryl-substituted pyrazole with a metal salt, followed by the reaction of the postulated intermediate with a pyrazole-containing ligand. The structures of the synthesized compounds are usually verified by employing elemental microanalysis, FTIR, and 1H NMR techniques.

Molecular Structure Analysis

The molecular structure of such compounds is typically established by 1H, 13C NMR spectroscopy, and mass spectrometry. The structure can also be determined by X-ray diffraction.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds often include Buchwald–Hartwig amination. The activity of these compounds can depend on the substituent on the phenyl.

Physical And Chemical Properties Analysis

The physical and chemical properties of such compounds can be determined by various techniques. For instance, UV-Vis spectrometry studies can reveal fluorescence properties. Cyclic voltammetry studies can be used to calculate the HOMO, LUMO, and band gap values.

Scientific Research Applications

Antileishmanial Activity

Leishmaniasis, a tropical disease caused by Leishmania parasites transmitted through sandfly bites, affects millions worldwide. Researchers have evaluated the antileishmanial activity of this compound. . Its potential as a pharmacophore for safe and effective antileishmanial agents warrants further investigation.

Antimalarial Potential

Malaria, caused by Plasmodium strains transmitted by mosquitoes, remains a global health concern. Compound 14 and 15 exhibited significant inhibition effects against Plasmodium berghei, with 70.2% and 90.4% suppression, respectively. .

Anti-HIV Research

Heterocycles containing the 1,2,3-triazole moiety have been explored for their medicinal properties. .

Antibacterial and Antimycobacterial Activities

Derivatives of 1,3-diazole compounds have demonstrated antibacterial and antimycobacterial effects. .

Mechanism of Action

The mechanism of action of this compound is expected to work by blocking the activity of enzymes known as tyrosine kinases found in receptors (targets) called ‘KIT’ and PDGFRα. This blocking activity is what gives it its potent antileishmanial and antimalarial activities.